Cas no 1396846-98-2 (4-fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1396846-98-2
• MF: C₁₇H₂₁FN₄O₂S
• MW: 364.437645673752
• CID: 5962494
• PubChem ID: 71786416
• Update Time: 2025-06-08

4-fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• Benzenesulfonamide, 4-fluoro-2-methyl-N-[[1-(2-pyrazinyl)-4-piperidinyl]methyl]-
• 4-fluoro-2-methyl-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• 4-fluoro-2-methyl-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• F6178-2258
• AKOS024534817
• 4-fluoro-2-methyl-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 1396846-98-2

• Inchi： 1S/C17H21FN4O2S/c1-13-10-15(18)2-3-16(13)25(23,24)21-11-14-4-8-22(9-5-14)17-12-19-6-7-20-17/h2-3,6-7,10,12,14,21H,4-5,8-9,11H2,1H3
• InChI Key： WEBBXNLDBMCVMW-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3=NC=CN=C3)CC2)(=O)=O)=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 364.13692526g/mol
• Monoisotopic Mass: 364.13692526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Professional Introduction to 4-Fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 1396846-98-2)

The compound 4-fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide, identified by its CAS number 1396846-98-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro substituent, combined with the sulfonamide functional group, enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their ability to improve metabolic stability, binding affinity, and overall bioavailability. The fluoro group in this compound contributes to its lipophilicity and electronic properties, which are crucial factors in determining its interaction with biological targets. Moreover, the sulfonamide moiety is well-known for its role in enhancing drug-receptor binding, making it a valuable component in the design of novel therapeutic agents.

The structure of 4-fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide incorporates a pyrazine ring, which is a common scaffold in many bioactive molecules. Pyrazine derivatives have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of a pyrazinyl-piperidine moiety further expands the pharmacological possibilities of this compound, as piperidine derivatives are known for their role in modulating neurotransmitter activity and inhibiting enzyme function.

Recent studies have highlighted the importance of hybrid molecules that combine multiple pharmacophoric units to achieve synergistic effects. The N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl} group in this compound serves as such a hybrid pharmacophore, integrating the properties of both pyrazine and piperidine structures. This design approach has been successfully employed in the development of drugs that exhibit enhanced efficacy and reduced side effects.

The synthesis of 4-fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been utilized to construct the complex framework of this molecule. These methods not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

In vitro studies have begun to unravel the potential pharmacological activities of this compound. Initial experiments suggest that it exhibits inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, its interaction with target proteins has been observed to modulate pathways involved in cell proliferation and inflammation. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors for these processes.

The role of computational chemistry and molecular modeling has been instrumental in predicting the binding modes and affinity of 4-fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide with biological targets. These tools have enabled researchers to visualize how the molecule interacts with its intended receptors at an atomic level, providing valuable insights into its mechanism of action. Such simulations are crucial for optimizing drug design and improving therapeutic outcomes.

The development of novel therapeutic agents often involves rigorous testing to assess their safety and efficacy. Preclinical studies are essential for evaluating the pharmacokinetic properties, toxicity profiles, and potential side effects of compounds like 4-fluoro-2-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide. These studies provide critical data that informs decisions regarding further clinical development and eventual market approval.

The impact of fluorinated compounds on drug development cannot be overstated. The unique properties offered by fluorine atoms have led to numerous breakthroughs in medicinal chemistry. The inclusion of a fluoro group in this compound not only enhances its physicochemical properties but also opens up new avenues for therapeutic intervention. As research continues to uncover the benefits of fluorinated molecules, compounds like this one are poised to play a pivotal role in addressing unmet medical needs.

In conclusion, 4-fluoro-2-methyl-N-{1-(pyrazin-2-ylo piperidin -4 - ylmethyl } benzene - 1 - sulfonamide